Cas no 2169459-46-3 (2-bromo-4-fluoro-5-formylbenzoic acid)

• Product Name: 2-bromo-4-fluoro-5-formylbenzoic acid
• CAS No: 2169459-46-3
• MF: C₈H₄BrFO₃
• MW: 247.017965316772
• CID: 6362008
• PubChem ID: 135395898
• Update Time: 2025-10-12

2-bromo-4-fluoro-5-formylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-bromo-4-fluoro-5-formylbenzoic acid
• CID 135395898
• Benzoic acid, 2-bromo-4-fluoro-5-formyl-
• 2169459-46-3
• EN300-1578695
• 2-Bromo-4-fluoro-5-formylbenzoicacid

• Inchi： 1S/C8H4BrFO3/c9-6-2-7(10)4(3-11)1-5(6)8(12)13/h1-3H,(H,12,13)
• InChI Key： COAUXPVZIGTHKX-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC(C=O)=C(F)C=C1Br

Computed Properties

• Exact Mass: 245.93278g/mol
• Monoisotopic Mass: 245.93278g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• Density: 1.843±0.06 g/cm3(Predicted)
• Boiling Point: 370.9±42.0 °C(Predicted)
• pka: 2.44±0.10(Predicted)

Additional information on 2-bromo-4-fluoro-5-formylbenzoic acid

Introduction to 2-bromo-4-fluoro-5-formylbenzoic acid (CAS No. 2169459-46-3)

2-bromo-4-fluoro-5-formylbenzoic acid, identified by its Chemical Abstracts Service (CAS) number 2169459-46-3, is a versatile organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of benzoic acid derivatives, characterized by its bromine and fluorine substituents, which contribute to its unique chemical properties and reactivity. The presence of a formyl group at the 5-position enhances its utility as an intermediate in the synthesis of various biologically active molecules.

The structural features of 2-bromo-4-fluoro-5-formylbenzoic acid make it a valuable building block in the development of pharmaceutical agents. The bromine atom at the 2-position and the fluorine atom at the 4-position introduce electron-withdrawing effects, which can modulate the electronic properties of the aromatic ring. This modulation is crucial in influencing the binding affinity and selectivity of the compound when interacting with biological targets. Additionally, the formyl group serves as a reactive site for further functionalization, enabling chemists to introduce other pharmacophores or modify existing ones.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with improved efficacy and reduced side effects. 2-bromo-4-fluoro-5-formylbenzoic acid has emerged as a key intermediate in this pursuit. Its application in synthesizing small-molecule inhibitors for various diseases has been extensively explored. For instance, studies have demonstrated its role in developing kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The bromo and fluoro substituents enhance the compound's ability to interact with protein targets, thereby improving its pharmacokinetic properties.

One of the most compelling aspects of 2-bromo-4-fluoro-5-formylbenzoic acid is its utility in constructing heterocyclic compounds. Heterocycles are integral to many pharmacologically active molecules due to their ability to mimic natural biomolecules and interact with biological systems effectively. Researchers have leveraged the formyl group in 2-bromo-4-fluoro-5-formylbenzoic acid to form Schiff bases and other heterocyclic frameworks, which have shown promising activity against pathogens and metabolic disorders. The bromine and fluorine atoms further enhance these interactions by influencing electronic distributions and steric hindrance.

The synthesis of 2-bromo-4-fluoro-5-formylbenzoic acid itself is a testament to modern organic chemistry advancements. Traditional synthetic routes have been refined over time to achieve higher yields and purities. Recent methodologies employ transition metal catalysis and green chemistry principles, reducing waste and energy consumption while improving efficiency. These advancements not only make the production of 2-bromo-4-fluoro-5-formylbenzoic acid more sustainable but also open doors for scalable industrial applications.

The pharmacological potential of 2-bromo-4-fluoro-5-formylbenzoic acid has been highlighted in several preclinical studies. Researchers have investigated its effects on various biological pathways, including those involved in cancer progression, neurodegeneration, and infectious diseases. The compound's ability to modulate enzyme activity and receptor binding has led to the discovery of novel drug candidates with therapeutic promise. For example, derivatives of 2-bromo-4-fluoro-5-formylbenzoic acid have shown inhibitory effects on enzymes such as tyrosine kinases, which are overexpressed in many cancers.

The role of 2-bromo-4-fluoro-5-formylbenzoic acid in drug discovery extends beyond its direct application as an active pharmaceutical ingredient (API). It serves as a critical scaffold for structure-based drug design, allowing researchers to optimize lead compounds through rational molecular modifications. Computational modeling techniques have been employed to predict how structural changes induced by substituents like bromo and fluoro will affect binding affinity and metabolic stability. This approach has accelerated the drug development pipeline significantly.

As research continues to evolve, the demand for high-quality intermediates like 2-bromo-4-fluoro-5-formylbenzoic acid is expected to grow exponentially. The pharmaceutical industry relies heavily on such intermediates to develop innovative therapies that address unmet medical needs. Collaborative efforts between academia and industry are essential to ensure that compounds like 2-bromo-4-fluoro-5-formylbenzoic acid are synthesized efficiently and made available for further development.

The future prospects for 2-bromo-4-fluoro-5-formylbenzoic acid are bright, with ongoing studies exploring new synthetic pathways and pharmacological applications. Innovations in synthetic chemistry will continue to enhance its accessibility, while advances in drug discovery methodologies will expand its utility across multiple therapeutic areas. As our understanding of biological systems deepens, compounds like 2-bromo-4-fluoro-5-formylbenzoic acid will play an increasingly pivotal role in shaping the next generation of medicines.